Cas no 933722-15-7 (1H,4H,6H,7H-pyrano4,3-cpyrazol-3-ylmethanamine)

• Product Name: 1H,4H,6H,7H-pyrano4,3-cpyrazol-3-ylmethanamine
• CAS No: 933722-15-7
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD20491784
• CID: 999655
• PubChem ID: 45121492
• Update Time: 2025-04-20

1H,4H,6H,7H-pyrano4,3-cpyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Pyrano[4,3-c]pyrazole-3-methanamine, 2,4,6,7-tetrahydro-
• 933722-15-7
• (1,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine
• 1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-ylmethanamine
• 2225147-08-8
• 1-{2H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methanamine
• EN300-817860
• BS-51065
• 1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-ylmethanamine
• F8880-5464
• F76338
• SB76734
• {1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methanamine
• (2,4,6,7-Tetrahydropyrano[4,3-c]pyrazol-3-yl)methanamine
• AKOS022716617
• 2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-methanamine;
• DB-278033
• Pyrano[4,3-c]pyrazole-3-methanamine, 2,4,6,7-tetrahydro-
• 1H,4H,6H,7H-pyrano4,3-cpyrazol-3-ylmethanamine

• MDL： MFCD20491784
• Inchi： 1S/C7H11N3O/c8-3-7-5-4-11-2-1-6(5)9-10-7/h1-4,8H2,(H,9,10)
• InChI Key： WNPSCZXFICPTIL-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C(CN)=NN2)C1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.9Ų